Cas no 132166-79-1 (L-Proline, 5-oxo-, chloromethyl ester (9CI))

L-Proline, 5-oxo-, chloromethyl ester (9CI) is a specialized chiral building block used in organic synthesis and pharmaceutical applications. Its structure features a reactive chloromethyl ester group, enabling efficient derivatization, particularly in peptide coupling and heterocycle formation. The 5-oxo (pyroglutamate) moiety enhances conformational rigidity, making it valuable for designing constrained peptidomimetics or proline-based scaffolds. The chloromethyl ester offers versatility as a leaving group, facilitating nucleophilic substitutions under mild conditions. This compound is particularly useful in medicinal chemistry for introducing proline derivatives into target molecules with precise stereocontrol. Careful handling is advised due to the reactivity of the chloromethyl group. Storage under inert conditions is recommended to maintain stability.
L-Proline, 5-oxo-, chloromethyl ester (9CI) structure
132166-79-1 structure
Product Name:L-Proline, 5-oxo-, chloromethyl ester (9CI)
CAS No:132166-79-1
MF:C6H8ClNO3
MW:177.585620880127
CID:898902
PubChem ID:45116127
Update Time:2025-10-29

L-Proline, 5-oxo-, chloromethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 5-oxo-, chloromethyl ester (9CI)
    • (S)-Chloromethyl 5-oxopyrrolidine-2-carboxylate
    • Chloromethyl 5-oxo-L-prolinate
    • CHLOROMETHYL (2S)-5-OXOPYRROLIDINE-2-CARBOXYLATE
    • (S)-Chloromethyl5-oxopyrrolidine-2-carboxylate
    • 132166-79-1
    • chloromethyl (S)-5-oxopyrrolidine-2-carboxylate
    • Inchi: 1S/C6H8ClNO3/c7-3-11-6(10)4-1-2-5(9)8-4/h4H,1-3H2,(H,8,9)/t4-/m0/s1
    • InChI Key: ITOHCVZZXXACBT-BYPYZUCNSA-N
    • SMILES: ClCOC([C@@H]1CCC(N1)=O)=O

Computed Properties

  • Exact Mass: 177.01934
  • Monoisotopic Mass: 177.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 55.4

L-Proline, 5-oxo-, chloromethyl ester (9CI) Pricemore >>

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L-Proline, 5-oxo-, chloromethyl ester (9CI) Related Literature

Additional information on L-Proline, 5-oxo-, chloromethyl ester (9CI)

Recent Advances in the Application of L-Proline, 5-oxo-, chloromethyl ester (9CI) (CAS: 132166-79-1) in Chemical Biology and Pharmaceutical Research

The compound L-Proline, 5-oxo-, chloromethyl ester (9CI) (CAS: 132166-79-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique proline-derived structure and reactive chloromethyl ester group, serves as a valuable intermediate in the synthesis of bioactive compounds and peptidomimetics. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

One of the most notable advancements involves the use of L-Proline, 5-oxo-, chloromethyl ester (9CI) as a key building block in the synthesis of proline-based inhibitors targeting proteases such as SARS-CoV-2 main protease (Mpro). Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against Mpro, highlighting its potential in antiviral drug development. The chloromethyl ester moiety facilitates efficient covalent modification of the enzyme's active site, thereby enhancing binding affinity and selectivity.

In addition to its antiviral applications, recent studies have investigated the compound's utility in peptide chemistry. For instance, it has been employed in the solid-phase synthesis of cyclic peptides, where the chloromethyl ester group enables efficient macrocyclization. This approach has been successfully applied to the development of cyclic peptide libraries for high-throughput screening against various therapeutic targets, including G-protein-coupled receptors (GPCRs) and ion channels.

Furthermore, L-Proline, 5-oxo-, chloromethyl ester (9CI) has been utilized in the design of prodrugs. Its ability to undergo controlled hydrolysis under physiological conditions makes it an attractive candidate for prodrug strategies aimed at improving drug bioavailability and targeting specificity. Recent work has demonstrated its efficacy in the delivery of anticancer agents, where the prodrug form exhibits enhanced tumor penetration and reduced systemic toxicity.

Despite these promising developments, challenges remain in optimizing the synthetic routes for L-Proline, 5-oxo-, chloromethyl ester (9CI) to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these issues. These advancements are expected to further expand the compound's applications in industrial and academic settings.

In conclusion, L-Proline, 5-oxo-, chloromethyl ester (9CI) (CAS: 132166-79-1) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a versatile tool for drug discovery and peptide engineering. Ongoing research is likely to uncover new applications and refine existing methodologies, solidifying its role as a cornerstone in modern medicinal chemistry.

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